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For Researchers, Scientists, and Drug Development Professionals

Introduction
CH6953755 is a potent and selective oral inhibitor of YES1 kinase, a member of the SRC

family of proto-oncogenes.[1][2][3] YES1 gene amplification has been identified as a driver of

tumor growth in various cancers, including esophageal squamous cell carcinoma.[1][4] The

KYSE70 cell line, derived from a poorly differentiated invasive esophageal squamous cell

carcinoma, harbors a YES1 gene amplification and is therefore a suitable model for evaluating

the efficacy of YES1 inhibitors.[1][5][6] This document provides detailed protocols for assessing

the in vitro efficacy of CH6953755 on the viability of KYSE70 cells using a colorimetric cell

viability assay.

CH6953755 has demonstrated antitumor activity in both in vitro and in vivo models of YES1-

amplified cancers.[1][2] The compound inhibits the autophosphorylation of YES1 at Tyr426, a

key step in its activation, thereby disrupting downstream signaling pathways that contribute to

cell proliferation.[1][2] One of the critical downstream effectors of YES1 is the transcriptional co-

activator Yes-associated protein 1 (YAP1).[1][4][7] YES1 kinase activity regulates the nuclear

translocation and serine phosphorylation of YAP1, and inhibition of YES1 by CH6953755 has

been shown to suppress TEAD luciferase reporter activity, a readout of YAP1 transcriptional

activity.[1][2][4]
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The following table summarizes the key in vitro activities of CH6953755.

Parameter Value Cell Line(s) Reference

IC50 (YES1 Kinase

Inhibition)
1.8 nM - [1][2]

Cell Growth Inhibition

(Concentration

Range)

0.001 - 1 µM
YES1-amplified

cancer cell lines
[2]

Inhibition of YES1

Autophosphorylation

(Tyr426)

(Concentration

Range)

0.001 - 1 µM KYSE70 [1][2]

Suppression of TEAD

Reporter Activity

(Concentration

Range)

0.1, 0.3, 1, 3 µM KYSE70, RERF-LC-AI [2]

Signaling Pathway
The diagram below illustrates the proposed signaling pathway of YES1 and the inhibitory action

of CH6953755.
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CH6953755 Mechanism of Action in YES1-Amplified Cells
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Cell Viability Assay Workflow

1. Cell Seeding
(KYSE70 cells)

2. Cell Culture
(24 hours)

3. Treatment
(CH6953755 or Vehicle)

4. Incubation
(e.g., 72 hours)

5. Add Viability Reagent
(e.g., WST-8)

6. Incubation
(1-4 hours)

7. Measure Absorbance
(e.g., 450 nm)

8. Data Analysis
(Calculate % Viability)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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